Cas no 1058230-50-4 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 1058230-50-4
• MF: C₂₂H₂₂Cl₂N₂O₃
• MW: 433.327683925629
• CID: 6503728
• Update Time: 2025-11-01

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-2-(2,4-dichlorophenoxy)acetamide

• Inchi： 1S/C22H22Cl2N2O3/c23-16-6-8-20(18(24)11-16)29-13-21(27)25-17-7-5-14-9-10-26(19(14)12-17)22(28)15-3-1-2-4-15/h5-8,11-12,15H,1-4,9-10,13H2,(H,25,27)
• InChI Key： MOKJGDKNCVTFIV-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1CCCC1)=O)(=O)COC1=CC=C(Cl)C=C1Cl

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 1058230-50-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide, with the CAS number 1058230-50-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a cyclopentanecarbonyl group and a dichlorophenoxy moiety. These structural elements contribute to its pharmacological properties and make it a subject of extensive research.

The chemical structure of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide is particularly noteworthy for its potential in drug design and development. The indole core is a common scaffold in many bioactive molecules and is known for its ability to interact with various biological targets. The cyclopentanecarbonyl group adds conformational rigidity and hydrophobicity, which can enhance the compound's binding affinity and selectivity. The dichlorophenoxy substituent further modulates the compound's physicochemical properties, influencing its solubility and metabolic stability.

Recent studies have highlighted the diverse biological activities of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide has been investigated for its antitumor activity. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide has also been studied to assess its suitability for clinical development. Animal models have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug candidates. Furthermore, preliminary toxicology studies indicate that it has a good safety profile at therapeutic doses, with no significant adverse effects observed.

Despite these promising results, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. These trials will provide valuable insights into its clinical utility and help guide future drug development efforts.

In conclusion, N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 1058230-50-4) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in medicinal chemistry.